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Compound of Interest

Compound Name: (4-Chlorobutoxy)trimethylsilane

Essential Safety and Handling Guide for (4-
Chlorobutoxy)trimethylsilane

This guide provides crucial safety and logistical information for the proper handling and
disposal of (4-Chlorobutoxy)trimethylsilane (CAS No. 13617-19-1). Researchers, scientists,
and drug development professionals should adhere to these protocols to ensure personal
safety and minimize laboratory hazards. This compound is a silane with a terminal chlorine,
making it reactive, particularly with moisture, and requiring specific handling procedures.[1][2]

Core Hazards

While a specific Safety Data Sheet (SDS) for (4-Chlorobutoxy)trimethylsilane was not
located, data from structurally similar compounds like chlorotrimethylsilane indicate significant
hazards. Users should assume this compound is:

¢ Highly Flammable: Vapors may form explosive mixtures with air and can travel to an ignition
source and flash back.[3][4]

o Water Reactive: Reacts violently with water and moisture, which can produce hazardous
gases.[5][6]

o Corrosive: Causes severe skin burns, eye damage, and is corrosive to the respiratory tract.

[SI61[7]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3047245?utm_src=pdf-interest
https://www.benchchem.com/product/b3047245?utm_src=pdf-body
https://broadpharm.com/product/BP-29676
https://www.medchemexpress.com/4-chlorobutoxy-trimethylsilane.html?locale=de-DE
https://www.benchchem.com/product/b3047245?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC426431000&productDescription=CHLOROTRIMETHYLSILANE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH55074&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/386529
https://www.cdhfinechemical.com/images/product/msds/37_1902376560_ChloroTrimethylsilane-CASNO-75-77-4-MSDS.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/386529
https://www.cdhfinechemical.com/images/product/msds/37_1902376560_ChloroTrimethylsilane-CASNO-75-77-4-MSDS.pdf
https://www.tcichemicals.com/SG/en/sds/C2411_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Toxic: Harmful if swallowed, inhaled, or in contact with skin.[5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Tightly fitting safety goggles
and a face shield (minimum 8-

inch) are required.[6]

Protects against splashes and
vapors that can cause severe

eye damage.

Skin Protection

A complete chemical-resistant
suit, flame-retardant and
antistatic protective clothing
should be worn.[6] Handle with
chemical-resistant gloves

(inspect before use).[6]

Prevents contact with skin,

which can cause severe burns.

[5]16]

Respiratory Protection

Work must be conducted in a
chemical fume hood.[3][4] If
vapors or aerosols are
generated, a full-face supplied-
air respirator or an air-purifying
respirator with appropriate
cartridges (e.g., type AXBEK)
should be used.[6][8]

Protects against inhalation of

corrosive and toxic vapors.[5]

[6]

Footwear

Chemical-resistant, steel-toe
boots or shoes are

recommended.

Provides protection against

spills and falling objects.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

e Ensure a chemical fume hood is operational and certified.

» Verify that a safety shower and eyewash station are readily accessible and functional.[4]
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* Remove all potential ignition sources, including open flames, hot surfaces, and spark-
producing equipment.[3][4][6]

e Use non-sparking tools and explosion-proof equipment.[3][4]
e Ground and bond all containers and receiving equipment to prevent static discharge.[3][4][5]
2. Handling the Chemical:

» Handle the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent contact
with moisture.[3][6]

e Do not open the container in a humid environment.

o Carefully unseal containers, as pressure may build up.[7]
e Avoid contact with skin, eyes, and clothing.[3][4][6]

e Do not breathe vapors or mists.[3][4][5]

e Do not eat, drink, or smoke in the handling area.[5]

3. Storage:

o Store in a locked, well-ventilated, and dry area designated for flammable and corrosive
materials.[3][5]

o Keep the container tightly closed and stored under an inert atmosphere.[3][5][6]

» Store away from incompatible materials such as water, strong oxidizing agents, acids, bases,
alcohols, amines, and aldehydes.[3]

The recommended storage temperature is -20°C.[1]

Emergency Procedures
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Exposure Type Immediate Action
Move the victim to fresh air immediately. If
breathing is difficult or has stopped, provide
Inhalation artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[4][5]

[9]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with copious
amounts of water for at least 15 minutes. Seek
immediate medical attention.[3][4][5][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids. Remove contact lenses if
present and easy to do so. Seek immediate
medical attention.[3][4][5][6]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[3][4][5][6]

Spill

Evacuate the area and remove all ignition
sources.[3][6] Ventilate the area. Absorb the spill
with inert, dry material (e.g., sand or
Chemizorb®) and place it in a suitable, closed

container for disposal. Do not use water to clean
up.[3][5][6]

Fire

Use dry chemical, CO2, or alcohol-resistant
foam to extinguish. Do not use water.[4][5]
Firefighters should wear full protective gear and

a self-contained breathing apparatus (SCBA).[3]
[4]

Disposal Plan
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o All waste, including the chemical itself and any contaminated materials (e.g., absorbent
materials, gloves, and clothing), must be disposed of as hazardous waste.

e Place waste in a clearly labeled, sealed container.

» Dispose of the contents and container in accordance with all local, regional, and national
regulations at an approved waste disposal plant.[3][5]

» Do not allow the product to enter drains or waterways.[5][6]

Workflow for Handling (4-
Chlorobutoxy)trimethylsilane
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Safe Handling Workflow for (4-Chlorobutoxy)trimethylsilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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